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Compound of Interest

Compound Name: 2-Bromo-6-isopropylpyrazine

Cat. No.: B15361770

For researchers, scientists, and professionals in drug development, the acquisition of specific
chemical entities is a critical starting point for discovery. This in-depth technical guide focuses
on the procurement and potential synthesis of 2-Bromo-6-isopropylpyrazine, a heterocyclic
compound with potential applications in medicinal chemistry and materials science. Due to its
specific substitution pattern, this compound is not readily available from commercial suppliers,
necessitating a deeper look into custom synthesis options and procurement strategies for
related isomers.

Supplier Landscape and Purchasing Data

Direct searches for commercial suppliers of 2-Bromo-6-isopropylpyrazine (CAS No.
1086382-94-6) yield limited to no immediate results, indicating its status as a rare or custom-
synthesis chemical. However, the closely related isomer, 2-Bromo-5-isopropylpyrazine (CAS
No. 1086382-76-4), is commercially available and can serve as a reference for procurement
and potentially as a starting point for synthetic design. Below is a summary of supplier data for
this related compound.
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Catalog

Supplier T Purity Quantity Price (USD)
CymitQuimica 1086382-76-4 Not Specified 100mg €314.00
250mg €492.00

19 €970.00

Abovchem AT289296 95% 100mg Inquire
250mg Inquire

1g Inquire

59 Inquire

Experimental Protocols: A Hypothesized Synthesis

Given the absence of a specific, published experimental protocol for the synthesis of 2-Bromo-
6-isopropylpyrazine, a plausible synthetic route can be conceptualized based on established
pyrazine chemistry. A common method for constructing substituted pyrazines involves the
condensation of a 1,2-dicarbonyl compound with a 1,2-diamine. For the target molecule, a
potential retrosynthetic analysis suggests starting from commercially available materials.

Hypothetical Synthesis of 2-Bromo-6-isopropylpyrazine:

A plausible approach would involve the synthesis of the key intermediate, 2-amino-3-
isopropylpyrazine, followed by a Sandmeyer-type reaction to introduce the bromine atom.

Step 1: Synthesis of 2-Amino-3-isopropylpyrazine
e Reaction: Condensation of isobutyrylglyoxal (a 1,2-dicarbonyl) with aminomalononitrile.
e Procedure:

o Dissolve aminomalononitrile (1.0 eq) in a suitable solvent such as ethanol.

o Add isobutyrylglyoxal (1.1 eq) dropwise to the solution at room temperature.
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o Heat the reaction mixture to reflux for 2-4 hours, monitoring by TLC.

o Upon completion, cool the reaction to room temperature and concentrate under reduced
pressure.

o Purify the crude product by column chromatography on silica gel to yield 2-amino-3-
isopropylpyrazine.

Step 2: Bromination of 2-Amino-3-isopropylpyrazine

o Reaction: Diazotization of the amino group followed by displacement with bromide
(Sandmeyer reaction).

e Procedure:

o Suspend 2-amino-3-isopropylpyrazine (1.0 eq) in an aqueous solution of hydrobromic acid
(HBr, 48%).

o Cool the mixture to 0-5 °C in an ice bath.

o Add a solution of sodium nitrite (NaNOz, 1.1 eq) in water dropwise, maintaining the
temperature below 5 °C.

o Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes.

o In a separate flask, prepare a solution of copper(l) bromide (CuBr, 1.2 eq) in HBr.
o Slowly add the diazonium salt solution to the CuBr solution.

o Allow the reaction to warm to room temperature and stir for 1-2 hours.

o Extract the product with a suitable organic solvent (e.g., dichloromethane).

o Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

o Purify the crude product by column chromatography or distillation to obtain 2-Bromo-6-
isopropylpyrazine.
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Mandatory Visualizations

To aid in the understanding of the procurement and synthesis processes, the following
diagrams have been generated.
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Caption: A logical workflow for procuring a rare chemical like 2-Bromo-6-isopropylpyrazine.
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 To cite this document: BenchChem. [Navigating the Procurement and Synthesis of 2-Bromo-
6-isopropylpyrazine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15361770#suppliers-and-purchasing-of-2-bromo-6-
isopropylpyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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